Cas no 939986-07-9 ([1-(6-Chloro-pyridazin-3-yl)-piperidin-3-yl]-methanol)

• Product Name: [1-(6-Chloro-pyridazin-3-yl)-piperidin-3-yl]-methanol
• CAS No: 939986-07-9
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 2190160
• PubChem ID: 43422053
• Update Time: 2025-05-27

[1-(6-Chloro-pyridazin-3-yl)-piperidin-3-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [1-(6-Chloro-pyridazin-3-yl)-piperidin-3-yl]-methanol
• [1-(6-chloropyridazin-3-yl)piperidin-3-yl]methanol
• 1-(6-Chloro-3-pyridazinyl)-3-piperidinemethanol (ACI)
• ZJMRKZQVJAUYJG-UHFFFAOYSA-N
• AKOS009154239
• [1-(6-Chloro-pyridazin-3-yl)-piperidin-3-yl]methanol
• SCHEMBL15940864
• 939986-07-9
• DTXSID90656015
• (1-(6-Chloropyridazin-3-yl)piperidin-3-yl)methanol
• DB-300225

• MDL： MFCD09607515
• Inchi： 1S/C10H14ClN3O/c11-9-3-4-10(13-12-9)14-5-1-2-8(6-14)7-15/h3-4,8,15H,1-2,5-7H2
• InChI Key： ZJMRKZQVJAUYJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(N2CC(CO)CCC2)=NN=1

Computed Properties

• Exact Mass: 227.0825398g/mol
• Monoisotopic Mass: 227.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Density: 1.274

Additional information on [1-(6-Chloro-pyridazin-3-yl)-piperidin-3-yl]-methanol

Comprehensive Overview of [1-(6-Chloro-pyridazin-3-yl)-piperidin-3-yl]-methanol (CAS No. 939986-07-9)

[1-(6-Chloro-pyridazin-3-yl)-piperidin-3-yl]-methanol (CAS No. 939986-07-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique pyridazine and piperidine structural motifs, exhibits versatile applications in drug discovery and material science. Its chloro-substituted pyridazine core and hydroxymethyl-piperidine moiety make it a valuable intermediate for synthesizing bioactive molecules targeting various therapeutic areas.

The compound's molecular structure features a 6-chloro-pyridazin-3-yl group attached to a piperidin-3-yl-methanol scaffold, which contributes to its distinct physicochemical properties. Researchers have explored its potential as a building block for developing kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and antimicrobial agents. Recent studies highlight its relevance in addressing drug-resistant infections and chronic inflammatory conditions, aligning with current global health priorities.

In agrochemical applications, [1-(6-Chloro-pyridazin-3-yl)-piperidin-3-yl]-methanol has shown promise as a precursor for crop protection agents. Its structural features enable interactions with pest-specific enzymes, making it a candidate for developing next-generation pesticides with improved selectivity and environmental safety profiles. This aligns with the growing demand for sustainable agriculture solutions and green chemistry approaches in the industry.

The synthesis of CAS 939986-07-9 typically involves multi-step organic reactions, including nucleophilic substitutions and reductive aminations. Advanced chromatographic techniques and spectroscopic methods (such as NMR and HPLC-MS) are employed to ensure high purity (>98%), which is critical for research applications. Recent innovations in flow chemistry have improved the scalability of its production while reducing organic solvent waste.

From a drug development perspective, this compound's ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) have been investigated through in silico modeling and in vitro assays. Its balanced lipophilicity (LogP ~2.1) and moderate water solubility make it suitable for further medicinal chemistry optimization. These characteristics address the pharmaceutical industry's need for bioavailable small molecules with improved blood-brain barrier permeability.

Emerging research directions for [1-(6-Chloro-pyridazin-3-yl)-piperidin-3-yl]-methanol include its potential in neurological disorders and metabolic diseases. The compound's ability to modulate neurotransmitter receptors has sparked interest in developing treatments for Parkinson's disease and depression. Additionally, its structural flexibility allows for derivatization to target diabetes-related pathways, meeting the urgent need for novel anti-diabetic agents.

Quality control standards for CAS 939986-07-9 adhere to ICH guidelines, with strict specifications for residual solvents and heavy metal content. Analytical methods like GC-MS and ICP-OES ensure compliance with pharmaceutical-grade purity requirements. The compound's stability under various storage conditions (-20°C in inert atmosphere) has been validated through accelerated degradation studies, supporting its use in long-term research projects.

In the context of green chemistry advancements, recent synthetic routes for [1-(6-Chloro-pyridazin-3-yl)-piperidin-3-yl]-methanol have incorporated biocatalysis and microwave-assisted reactions to improve atom economy and reduce energy consumption. These innovations respond to the chemical industry's push toward environmentally friendly manufacturing processes while maintaining cost-effectiveness for large-scale production.

The commercial availability of 939986-07-9 through specialized chemical suppliers has facilitated its adoption in academic and industrial laboratories worldwide. Current market trends indicate growing demand for this high-value intermediate, particularly from contract research organizations (CROs) engaged in fragment-based drug discovery programs. Proper material safety data and handling protocols are provided with each shipment to ensure regulatory compliance.

Future research on [1-(6-Chloro-pyridazin-3-yl)-piperidin-3-yl]-methanol may explore its crystal engineering potential for pharmaceutical cocrystals, which could enhance drug formulation properties. Additionally, its application in metal-organic frameworks (MOFs) for catalytic systems represents an exciting interdisciplinary frontier. These developments align with the broader scientific community's focus on multifunctional materials and precision chemistry approaches.